Cas no 104431-10-9 (2-Cyclohexyl-1,3-dimethoxy-2-propanol)

• Product Name: 2-Cyclohexyl-1,3-dimethoxy-2-propanol
• CAS No: 104431-10-9
• MF: C₁₁H₂₂O₃
• MW: 202.290584087372
• MDL: MFCD27952836
• CID: 4678714
• Update Time: 2025-06-15

2-Cyclohexyl-1,3-dimethoxy-2-propanol Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexyl-1,3-dimethoxy-2-propanol

• MDL： MFCD27952836
• Inchi： 1S/C11H22O3/c1-13-8-11(12,9-14-2)10-6-4-3-5-7-10/h10,12H,3-9H2,1-2H3
• InChI Key： LUUYUXHPRSLWMP-UHFFFAOYSA-N
• SMILES： OC(COC)(COC)C1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 147
• Topological Polar Surface Area: 38.7

Additional information on 2-Cyclohexyl-1,3-dimethoxy-2-propanol

Professional Introduction to 2-Cyclohexyl-1,3-dimethoxy-2-propanol (CAS No. 104431-10-9)

2-Cyclohexyl-1,3-dimethoxy-2-propanol, with the chemical formula C₁₁H₂₀O₂, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, identified by its CAS number 104431-10-9, has garnered attention due to its structural features and potential applications in the development of novel therapeutic agents. The presence of both cyclohexyl and dimethoxy substituents in its molecular framework imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry.

The compound's structure consists of a cyclohexyl ring substituted at the 2-position with a 1,3-dimethoxypropyl group. This arrangement not only contributes to its distinct stereochemistry but also opens up possibilities for diverse functionalization and derivatization. The cyclohexyl moiety provides steric hindrance and stability, while the dimethoxy groups introduce polar characteristics, enhancing solubility in polar solvents and facilitating interactions with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-Cyclohexyl-1,3-dimethoxy-2-propanol. Its structural motif resembles several bioactive molecules known for their therapeutic effects. For instance, compounds with similar cyclohexyl and methoxy substituents have been investigated for their anti-inflammatory, analgesic, and neuroprotective properties. The dimethoxy groups, in particular, are often found in natural products and synthetic drugs that exhibit significant biological activity.

One of the most compelling aspects of CAS No. 104431-10-9 is its utility as a building block in medicinal chemistry. The compound's versatility allows chemists to modify its structure through various synthetic pathways, leading to the creation of novel derivatives with tailored biological activities. Researchers have utilized this molecule to develop potential candidates for treating a range of diseases, including neurological disorders and metabolic syndromes.

The synthesis of 2-Cyclohexyl-1,3-dimethoxy-2-propanol involves multi-step organic reactions that highlight the compound's synthetic appeal. Common methodologies include alkylation reactions followed by reduction steps to introduce the cyclohexyl group. The dimethoxy functionality is typically introduced through nucleophilic substitution or metal-catalyzed coupling reactions. These synthetic routes not only showcase the compound's complexity but also demonstrate its feasibility for large-scale production.

The pharmacological evaluation of 2-Cyclohexyl-1,3-dimethoxy-2-propanol has been a focus of several recent studies. In vitro assays have shown that this compound exhibits moderate activity against certain enzymes and receptors implicated in disease pathogenesis. For example, preliminary data suggest that it may inhibit the activity of COX enzymes involved in inflammation, although further studies are needed to confirm these findings.

In addition to its potential therapeutic applications, CAS No. 104431-10-9 has been explored for its role in chemical biology research. Its unique structure makes it an excellent candidate for studying enzyme-substrate interactions and for developing probes that can interact with specific biological targets. Such studies are crucial for understanding disease mechanisms and for identifying new drug targets.

The industrial significance of this compound cannot be overstated. As pharmaceutical companies continue to seek innovative molecules for drug development, intermediates like 2-Cyclohexyl-1,3-dimethoxy-2-propanol play a pivotal role in bridging the gap between discovery and commercialization. The ability to synthesize this compound efficiently and cost-effectively ensures that it remains a valuable asset in pharmaceutical research and development pipelines.

The future prospects for CAS No. 104431-10-9 appear promising as new synthetic methodologies are developed and as our understanding of its biological activities expands. Continued research is expected to uncover additional therapeutic potentials and to refine synthetic strategies for its production. This will likely lead to more efficient ways of incorporating this compound into drug candidates, ultimately benefiting patients worldwide.

In conclusion, 2-Cyclohexyl-1,3-dimethoxy-2-propanol, identified by its CAS number 104431-10-9, is a versatile compound with significant potential in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features make it an attractive intermediate for developing novel therapeutic agents, while its pharmacological properties warrant further investigation into its potential medical applications.